
physical properties of 2-nitro-p-cresol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Methyl-2-nitrophenol

Cat. No.: B7767295 Get Quote

An In-Depth Technical Guide to the Physical Properties of 2-Nitro-p-cresol

Introduction
2-Nitro-p-cresol, systematically known as 4-methyl-2-nitrophenol, is an important organic

compound with the chemical formula C₇H₇NO₃.[1] It serves as a critical intermediate in the

synthesis of a variety of products, including dyes, pesticides, and other specialized organic

chemicals.[1][2][3] For researchers, scientists, and professionals in drug development, a

thorough understanding of its physical properties is paramount for its safe handling, application

in synthetic pathways, and for the characterization of its derivatives. This guide provides a

detailed examination of the core physical properties of 2-nitro-p-cresol, grounded in established

experimental data and methodologies.

Chemical Structure
The molecular architecture of 2-nitro-p-cresol consists of a p-cresol (4-methylphenol) backbone

with a nitro group (-NO₂) positioned ortho to the hydroxyl group (-OH). This specific

arrangement of functional groups dictates its chemical reactivity and physical behavior.

Caption: Workflow for Melting Point Determination.

Protocol 2: Qualitative Solubility Assessment
This protocol establishes the solubility profile of 2-nitro-p-cresol in various solvents, which is

essential for designing extraction and crystallization procedures.
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Objective: To determine if 2-nitro-p-cresol is soluble, partially soluble, or insoluble in water and

common organic solvents.

Methodology:

Solvent Preparation: Label separate test tubes for each solvent to be tested (e.g., deionized

water, ethanol, hexane). Add 1 mL of each solvent to its respective tube. [4]2. Sample

Addition: Add a small, consistent amount of 2-nitro-p-cresol (approx. 25 mg) to each test

tube. [5]3. Mixing: Vigorously stir or shake each tube for 60 seconds to ensure maximum

interaction between the solute and solvent. [4]4. Observation: After allowing the tubes to

stand for 30 seconds, observe the contents. [6] * Soluble: The solid completely dissolves,

leaving a clear solution.

Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

Insoluble: The solid does not appear to dissolve at all.

Acid-Base Test: For the aqueous solution, the test can be extended by checking the pH with

litmus or pH paper to confirm its acidic nature. [7]Further tests with 5% NaOH and 5%

NaHCO₃ solutions can be used to confirm its classification as a weak organic acid. [5][7]

Spectroscopic Data for Structural Confirmation
While a full spectral analysis is beyond the scope of this guide, key spectroscopic data are

used to confirm the identity of 2-nitro-p-cresol.

Infrared (IR) Spectroscopy: The IR spectrum of 2-nitro-p-cresol will show characteristic

absorption bands for the O-H stretch of the phenol, aromatic C-H stretches, C=C stretches of

the aromatic ring, and strong asymmetric and symmetric stretches for the N-O bonds of the

nitro group. [8][9]* ¹H NMR Spectroscopy: The proton NMR spectrum provides definitive

structural information. It will show distinct signals for the aromatic protons, the phenolic

hydroxyl proton, and the methyl protons, with chemical shifts and coupling patterns

consistent with the substituted aromatic ring. [10][11]

Safety and Handling Considerations
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Due to its hazardous nature, strict safety protocols must be followed when working with 2-nitro-

p-cresol.

Toxicity: The compound is toxic by ingestion, inhalation, and skin absorption. [2][3]All

handling should be performed in a chemical fume hood. [12]* Personal Protective Equipment

(PPE): Appropriate PPE, including safety goggles, gloves, and a lab coat, is mandatory.

[1]For operations with a risk of aerosol generation, a NIOSH-approved respirator should be

used. [12]* Incompatibilities: 2-nitro-p-cresol should be stored away from strong oxidizing

agents, strong bases, acid chlorides, and acid anhydrides to prevent vigorous or explosive

reactions. [12][13]* First Aid: In case of contact, immediately flush skin or eyes with copious

amounts of water for at least 15 minutes and seek medical attention. [1]If ingested, do not

induce vomiting; rinse the mouth with water and seek immediate medical advice. [1][12]

Conclusion
The physical properties of 2-nitro-p-cresol are a direct reflection of its molecular structure. Its

defined melting and boiling points, characteristic solubility profile, and weak acidity are all

critical parameters that inform its practical application and safe handling in a research and

development setting. The experimental protocols detailed herein provide a framework for the

reliable and accurate determination of these properties, ensuring scientific integrity and

reproducibility.

References
2-Nitro para Cresol - Technical Data Sheet. Atul Ltd.
2-Nitro-p-cresol CAS#: 119-33-5. ChemWhat.
Experiment: Solubility of Organic & Inorganic Compounds.
o-Nitro-p-methylphenol | CAS 119-33-5. Chemical-Suppliers.
EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
Procedure For Determining Solubility of Organic Compounds. Scribd.
Melting point determination. University of Calgary.
CLAW At-Home Experiments: Organic Chemistry, Introduction to Solubility. SALTISE.
2-Nitro-p-cresol. Chongqing Chemdad Co., Ltd.
Solubility of Organic Compounds. University of Toronto.
2-Nitro-p-cresol - Optional[FTIR] - Spectrum. SpectraBase.
Exp 1 - Melting Points. College of the Canyons.
Experiment 1 - Melting Points. Austin Community College.
Experiment 1: Melting-point Determinations. Athabasca University.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852911.htm
https://chemdad.com/index.php?c=article&id=12368
https://m.chemicalbook.com/ProductMSDSDetailCB8852911_EN.htm
https://www.atul.co.in/wp-content/uploads/2019/05/AR_2-Nitro-para-cresol.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8852911_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8852911_EN.htm
https://pim-resources.coleparmer.com/sds/03359.pdf
https://www.atul.co.in/wp-content/uploads/2019/05/AR_2-Nitro-para-cresol.pdf
https://www.atul.co.in/wp-content/uploads/2019/05/AR_2-Nitro-para-cresol.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8852911_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Safety Data Sheet - 4-Methyl-2-nitrophenol, 99%. Cole-Parmer.
experiment (1) determination of melting points.
Phenol, 4-methyl-2-nitro-. NIST WebBook.
Infrared spectra of (a) 2-nitrophenol, (b) 3-nitrophenol, and (c).... ResearchGate.
Supporting information for - The Royal Society of Chemistry. The Royal Society of Chemistry.
4-Methyl-2-nitrophenol. PubChem.
Cresol. PubChem.
2-Nitrophenol. PubChem.
Showing metabocard for 2-Nitro-p-cresol (HMDB0059811). Human Metabolome Database.
p-Cresol - Solubility. Solubility of Things.
1H NMR Spectrum (1D, 600 MHz, CD3OD, experimental) (HMDB0001232). Human
Metabolome Database.
p-Cresol. Wikipedia.
Which is the best organic solvent for nitrophenol solubility and extraction?. ResearchGate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. atul.co.in [atul.co.in]

2. 2-Nitro-p-cresol | 119-33-5 [chemicalbook.com]

3. 2-Nitro-p-cresol Two Chongqing Chemdad Co. ，Ltd [chemdad.com]

4. chem.ws [chem.ws]

5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

6. saltise.ca [saltise.ca]

7. scribd.com [scribd.com]

8. spectrabase.com [spectrabase.com]

9. researchgate.net [researchgate.net]

10. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

11. 2-Nitro-p-cresol(119-33-5) 1H NMR spectrum [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b7767295?utm_src=pdf-body
https://www.benchchem.com/product/b7767295?utm_src=pdf-body
https://www.benchchem.com/product/b7767295?utm_src=pdf-custom-synthesis
https://www.atul.co.in/wp-content/uploads/2019/05/AR_2-Nitro-para-cresol.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8852911.htm
https://chemdad.com/index.php?c=article&id=12368
http://chem.ws/dl-1014/exp12-organics.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.saltise.ca/wp-content/uploads/2021/03/CLAW-ORGANIC-INTRO-TO-SOLUBILITY-Workflow.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://spectrabase.com/spectrum/JPmsNiBydmP
https://www.researchgate.net/figure/nfrared-spectra-of-a-2-nitrophenol-b-3-nitrophenol-and-c-4-nitrophenol_fig1_264052705
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-2-nitrophenol
https://www.chemicalbook.com/SpectrumEN_119-33-5_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. 2-Nitro-p-cresol(119-33-5)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [physical properties of 2-nitro-p-cresol]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b7767295#physical-
properties-of-2-nitro-p-cresol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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